Cas no 5775-95-1 (3,4-Dibromo-1,5-dimethyl-1H-pyrazole)

3,4-Dibromo-1,5-dimethyl-1H-pyrazole is a brominated pyrazole derivative with a molecular formula of C5H6Br2N2. This heterocyclic compound is characterized by its two bromine substituents at the 3- and 4-positions and methyl groups at the 1- and 5-positions, enhancing its reactivity and stability. It serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The bromine atoms facilitate further functionalization through cross-coupling reactions, while the pyrazole core contributes to its utility in constructing biologically active molecules. Its well-defined structure and high purity make it suitable for precise synthetic applications. Proper handling is required due to its potential reactivity.
3,4-Dibromo-1,5-dimethyl-1H-pyrazole structure
5775-95-1 structure
Product Name:3,4-Dibromo-1,5-dimethyl-1H-pyrazole
CAS No:5775-95-1
MF:C5H6Br2N2
MW:253.922539234161
CID:344283
PubChem ID:911172
Update Time:2025-11-02

3,4-Dibromo-1,5-dimethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole, 3,4-dibromo-1,5-dimethyl-
    • 3,4-dibromo-1,5-dimethylpyrazole
    • 5775-95-1
    • VS-08894
    • EN300-223467
    • 3,4-dibromo-1,5-dimethyl-1H-pyrazole
    • SCHEMBL12926030
    • DTXSID00358710
    • AKOS005443371
    • CS-0240044
    • 3,4-Dibromo-1,5-dimethyl-1H-pyrazole
    • Inchi: 1S/C5H6Br2N2/c1-3-4(6)5(7)8-9(3)2/h1-2H3
    • InChI Key: LNWORINWPDQJGF-UHFFFAOYSA-N
    • SMILES: BrC1C(=NN(C)C=1C)Br

Computed Properties

  • Exact Mass: 251.88978
  • Monoisotopic Mass: 251.88977g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 109
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 17.8Ų

Experimental Properties

  • PSA: 17.82

3,4-Dibromo-1,5-dimethyl-1H-pyrazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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$ 50.00 2022-06-05
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Enamine
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